Adomeglivant

• CAS No.: 1488363-78-5
• Product Name: Adomeglivant
• Molecular Formula: C32H36F3NO4
• Molecular Weight: 555.63
• IUPAC Name: 3-[[4-[(1S)-1-[4-(4-tert-butylphenyl)-3,5-dimethylphenoxy]-4,4,4-trifluorobutyl]benzoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C32H36F3NO4/c1-20-18-26(19-21(2)29(20)23-10-12-25(13-11-23)31(3,4)5)40-27(14-16-32(33,34)35)22-6-8-24(9-7-22)30(39)36-17-15-28(37)38/h6-13,18-19,27H,14-17H2,1-5H3,(H,36,39)(H,37,38)/t27-/m0/s1
• Standard InChIKey: FASLTMSUPQDLIB-MHZLTWQESA-N
• SMILES: CC1=CC(=CC(=C1C2=CC=C(C=C2)C(C)(C)C)C)OC(CCC(F)(F)F)C3=CC=C(C=C3)C(=O)NCCC(=O)O
• Appearance: White to off-white solid powder.
• Description: Adomeglivant is a potent and selective glucagon receptor antagonist that is used in clinical trial for type 2 diabetes mellitus.
• Reference: [1]. Li Y et al. Efficient Synthesis of β-CF3/SCF3-Substituted Carbonyls via Copper-Catalyzed Electrophilic Ring-Opening Cross-Coupling of Cyclopropanols. Org Lett. 2015 May 1;17(9):2186-9.; [2]. Kazda CM et al. Evaluation of Efficacy and Safety of the Glucagon Receptor Antagonist LY2409021 in Patients With Type 2 Diabetes: 12- and 24-Week Phase 2 Studies. Diabetes Care. 2016 Jul;39(7):1241-9.
• PubChem Compound: 91933867
• Last Modified: Nov 11 2021